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Compound of Interest

Compound Name: 2,3-Dichlorobutanal
CAS No.: 55775-41-2
Cat. No.: B13803849
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

2,3-Dichlorobutanal is a reactive organic compound with the chemical formula C4aHsCI20.[1]
Its structure, featuring an aldehyde functional group and two chlorine atoms on adjacent
carbons, makes it a potentially versatile building block in organic synthesis. This guide provides
a comprehensive overview of its known and potential applications, offering a comparative
analysis against other synthetic alternatives. Due to a lack of extensive peer-reviewed data on
specific applications of 2,3-Dichlorobutanal, this guide combines available information with
theoretical applications based on its chemical properties, providing a framework for future
research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-Dichlorobutanal is presented in Table
1. These properties are essential for designing and conducting experiments.
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Property Value Reference
Molecular Formula C4HeCI20 [1]
Molecular Weight 140.99 g/mol [2]
CAS Number 55775-41-2 2]
Boiling Point 189.51°C (estimate) [1]
Density 1.2666 g/cm3 (estimate) [1]
Refractive Index 1.4618 (estimate) [1]

Synthesis of 2,3-Dichlorobutanal

Several synthetic routes to 2,3-Dichlorobutanal have been proposed, primarily involving the
chlorination of butanal or its derivatives.[3]

» Direct Chlorination of Butanal: This method involves the reaction of butanal with a
chlorinating agent. Controlling the regioselectivity to obtain the 2,3-dichloro isomer is a key
challenge.

o From Crotonaldehyde: The addition of chlorine to the double bond of crotonaldehyde,
followed by selective reduction of the resulting dichlorinated aldehyde, could potentially yield
2,3-Dichlorobutanal.

A generalized workflow for the synthesis of 2,3-Dichlorobutanal is depicted below.
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Caption: General synthesis scheme for 2,3-Dichlorobutanal.
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Applications in Organic Synthesis

2,3-Dichlorobutanal is primarily recognized as a chemical intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Its reactivity is centered around the aldehyde group
and the two chlorine atoms, which can participate in a variety of chemical transformations.

Intermediate in Agrochemical Synthesis

2,3-Dichlorobutanal is cited as a precursor in the production of pesticides and herbicides.[1]
While specific commercial examples are not readily available in the public domain, its structure
suggests potential for the synthesis of various active ingredients.

Hypothetical Application: Synthesis of a Substituted Pyrazole Fungicide

The dichlorinated backbone of 2,3-Dichlorobutanal could be utilized to construct heterocyclic
systems, which are common scaffolds in fungicides. A plausible reaction involves the
condensation of 2,3-Dichlorobutanal with a hydrazine derivative to form a dihydropyrazole,
which can be further functionalized.

Comparison with an Alternative Route:

A common method for synthesizing similar pyrazole structures involves the reaction of a 1,3-
dicarbonyl compound with a hydrazine. The use of 2,3-Dichlorobutanal offers a different
disconnection approach, potentially allowing for novel substitution patterns.
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Experimental Protocol (Hypothetical): Synthesis of a Dichlorinated Pyrazoline

To a solution of 2,3-Dichlorobutanal (1.0 eq) in ethanol, add a solution of phenylhydrazine

(1.0 eq) in ethanol dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired 1-

phenyl-4,5-dichloro-4,5-dihydro-1H-pyrazole derivative.

2,3-Dichlorobutanal + Condensation/ L Dichlorinated
. o Purification )
Phenylhydrazine Cyclization Pyrazoline

Click to download full resolution via product page

Caption: Hypothetical workflow for pyrazoline synthesis.
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Precursor in Pharmaceutical Synthesis

The aldehyde functionality and the presence of two chiral centers in 2,3-Dichlorobutanal make
it an interesting, albeit under explored, starting material for the synthesis of complex
pharmaceutical intermediates.[1]

Potential Application: Synthesis of Chiral Amino Alcohols

The aldehyde group can be a handle for chain extension and introduction of nitrogen-
containing functional groups. The chlorine atoms can be displaced by nucleophiles or be
involved in further transformations.

Comparison with an Alternative Route:

Chiral amino alcohols are often synthesized from a-amino acids or through asymmetric
aminohydroxylation of alkenes. Using 2,3-Dichlorobutanal would provide a different synthetic
strategy.

. Asymmetric
2,3-Dichlorobutanal Route . .
Feature Aminohydroxylation

(Potential) .
(Established)

Starting Materials 2,3-Dichlorobutanal Alkene

Nucleophilic addition to )
) - Sharpless Asymmetric
Key Transformation aldehyde, nucleophilic ) )
o . Aminohydroxylation
substitution of chlorides

Diastereoselective synthesis
] possible by controlling the High enantioselectivity and
Potential Advantages ) ) )
stereochemistry of the starting well-established methodology.

material.

Limited availability of
] ) enantiomerically pure 2,3- Requires the use of osmium
Potential Disadvantages ) ) ) o )
Dichlorobutanal. Potential for tetroxide, which is highly toxic.

elimination side reactions.

Experimental Protocol (Conceptual): Synthesis of a Dichlorinated Amino Alcohol
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Dissolve 2,3-Dichlorobutanal (1.0 eq) in anhydrous THF and cool to -78 °C.

Add a solution of a chiral amine (1.1 eq) in THF dropwise.

Stir the reaction at -78 °C for 4 hours.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium
sulfate.

Purify by flash chromatography to obtain the desired dichlorinated amino alcohol.
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Caption: Conceptual workflow for amino alcohol synthesis.

Conclusion

2,3-Dichlorobutanal is a chemical intermediate with potential applications in the agrochemical
and pharmaceutical industries. Its bifunctional nature, possessing both an aldehyde and two
reactive chlorine atoms, opens avenues for the synthesis of diverse molecular architectures.
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However, the lack of detailed and comparative studies in the scientific literature is a significant
barrier to its widespread adoption.

This guide highlights the need for further research to explore the synthetic utility of 2,3-
Dichlorobutanal. The development of robust and stereoselective synthetic protocols, along
with a thorough comparison to existing methodologies, will be crucial in defining its role as a
valuable building block in modern organic synthesis. Researchers are encouraged to
investigate its reactivity and explore its potential in the discovery of new bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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